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Compound of Interest

Compound Name: 2-Oxazolidinethione

Cat. No.: B1225483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Oxazolidinethione
(CAS No. 5840-81-3), a heterocyclic organic compound utilized in various research and

development applications. Due to its potential hazards, a thorough understanding of its

properties and the implementation of stringent safety protocols are imperative for all personnel

handling this chemical.

Chemical and Physical Properties
2-Oxazolidinethione is a sulfur-containing heterocyclic compound. A summary of its key

physical and chemical properties is provided below.

Property Value Reference

Chemical Formula C₃H₅NOS --INVALID-LINK--

Molecular Weight 103.14 g/mol --INVALID-LINK--

Appearance Solid (form may vary) General chemical knowledge

Synonyms

1,3-Oxazolidine-2-thione, 2-

Mercapto-2-oxazoline, (2-

Hydroxyethyl)thiocarbamic

acid γ-lactone

--INVALID-LINK--
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Toxicological Data
While specific quantitative toxicity data such as LD50 (median lethal dose) values for 2-
Oxazolidinethione are not readily available in published literature, the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

classifications based on available data.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[1]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life.

Safety and Handling Precautions
Adherence to the following precautions is crucial to minimize risk when working with 2-
Oxazolidinethione.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[2]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure

that skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust or vapors. If engineering controls are not sufficient, a NIOSH-

approved respirator appropriate for the exposure level should be used.
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Engineering Controls
All work with 2-Oxazolidinethione should be conducted in a certified chemical fume hood to

control exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures
Avoid all personal contact with the substance.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling.

Keep containers tightly closed when not in use.

Avoid generating dust.

Storage
Store in a cool, dry, and well-ventilated area.

Keep in a tightly sealed, properly labeled container.

Store away from incompatible materials, such as strong oxidizing agents.

Experimental Protocols
Synthesis of 4-Substituted Oxazolidine-2-thiones
This protocol is adapted from a microwave-assisted synthesis method and provides a general

procedure for the preparation of oxazolidine-2-thione derivatives from β-amino alcohols.

Materials:

β-amino alcohol (e.g., (S)-phenylalaninol)

Carbon disulfide (CS₂)
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Potassium hydroxide (KOH) or other suitable base

Solvent (e.g., Dimethyl sulfoxide - DMSO)

Microwave reactor

Standard laboratory glassware for extraction and purification

Procedure:

In a microwave reaction vessel, combine the β-amino alcohol, a suitable base (e.g.,

potassium hydroxide), and carbon disulfide in an appropriate solvent such as DMSO.

Seal the vessel and place it in the microwave reactor.

Irradiate the mixture at a specified temperature and power for a designated time, as

optimized for the specific substrate.

After the reaction is complete and the vessel has cooled, quench the reaction mixture with

water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the desired

oxazolidine-2-thione.

Purification by Recrystallization
Principle: This technique purifies solid compounds based on differences in solubility. The

impure solid is dissolved in a hot solvent and then allowed to cool, during which the pure

compound crystallizes, leaving impurities in the solution.

Procedure:
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Solvent Selection: Choose a solvent in which 2-Oxazolidinethione is highly soluble at

elevated temperatures but sparingly soluble at room temperature or below.

Dissolution: Place the impure 2-Oxazolidinethione in an Erlenmeyer flask and add a small

amount of the selected solvent. Heat the mixture to the boiling point of the solvent while

stirring. Continue to add small portions of hot solvent until the solid is completely dissolved.

Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal

formation should occur. The cooling can be further promoted by placing the flask in an ice

bath.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

impurities.

Drying: Dry the purified crystals, for example, in a desiccator or a vacuum oven at a suitable

temperature.

Biological Effects and Signaling Pathway
2-Oxazolidinethione is known to exhibit goitrogenic properties, meaning it can interfere with

the normal function of the thyroid gland. The primary mechanism of this effect is believed to be

the inhibition of thyroid peroxidase (TPO), a key enzyme in the synthesis of thyroid hormones.

Mechanism of Action:

Thyroid peroxidase is responsible for catalyzing the oxidation of iodide ions (I⁻) to iodine (I₂),

which is then incorporated into tyrosine residues on the thyroglobulin protein. This is a critical

step in the production of thyroxine (T4) and triiodothyronine (T3). 2-Oxazolidinethione acts as

an inhibitor of TPO, thereby reducing the production of thyroid hormones. This can lead to an

increase in thyroid-stimulating hormone (TSH) from the pituitary gland as the body attempts to

compensate, which can result in goiter (enlargement of the thyroid gland).
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Caption: Goitrogenic mechanism of 2-Oxazolidinethione.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Never give anything by mouth to an unconscious person. Get medical

attention immediately.

Spills and Leaks
Small Spills: Carefully sweep up or vacuum the spilled solid, avoiding dust generation. Place

in a sealed, labeled container for disposal.
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Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways. Collect the material and

place it in a suitable container for disposal.

Disposal Considerations
Dispose of 2-Oxazolidinethione and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It should be treated as

hazardous waste. Do not dispose of it down the drain or in the regular trash.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2-
Oxazolidinethione in a laboratory setting.
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Caption: Safe handling workflow for 2-Oxazolidinethione.
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This guide is intended to provide comprehensive safety information for trained laboratory

personnel. Always consult the most recent Safety Data Sheet (SDS) for 2-Oxazolidinethione
and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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